Cas no 2228202-46-6 (2-{3-(dimethylamino)methylphenyl}ethane-1-thiol)

• Product Name: 2-{3-(dimethylamino)methylphenyl}ethane-1-thiol
• CAS No: 2228202-46-6
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6128639
• PubChem ID: 165760221
• Update Time: 2025-06-25

2-{3-(dimethylamino)methylphenyl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-{3-(dimethylamino)methylphenyl}ethane-1-thiol
• EN300-1777100
• 2-{3-[(dimethylamino)methyl]phenyl}ethane-1-thiol
• 2228202-46-6

• Inchi： 1S/C11H17NS/c1-12(2)9-11-5-3-4-10(8-11)6-7-13/h3-5,8,13H,6-7,9H2,1-2H3
• InChI Key： FZOZBNFIQSWENC-UHFFFAOYSA-N
• SMILES： SCCC1=CC=CC(=C1)CN(C)C

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 4.2Ų

Additional information on 2-{3-(dimethylamino)methylphenyl}ethane-1-thiol

Introduction to 2-{3-(dimethylamino)methylphenyl}ethane-1-thiol (CAS No. 2228202-46-6)

2-{3-(dimethylamino)methylphenyl}ethane-1-thiol (CAS No. 2228202-46-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in the synthesis of other bioactive molecules.

The molecular formula of 2-{3-(dimethylamino)methylphenyl}ethane-1-thiol is C₁₁H₁₅NS, and it has a molecular weight of approximately 197.30 g/mol. The compound features a thiol group (-SH) and a dimethylamino group (-N(CH₃)₂) attached to a benzene ring, which imparts it with distinct chemical properties and reactivity profiles. These functional groups are crucial for its potential biological activities and interactions with biological systems.

In recent years, there has been a growing interest in the study of thiol-containing compounds due to their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. The presence of the thiol group in 2-{3-(dimethylamino)methylphenyl}ethane-1-thiol suggests that it may exhibit similar beneficial effects. Additionally, the dimethylamino group can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

CAS No. 2228202-46-6 has been investigated for its potential as a lead compound in drug discovery programs. One notable area of research is its role in modulating specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that thiol-containing compounds can interact with metalloenzymes and redox-active proteins, which are implicated in conditions such as neurodegenerative diseases and cancer.

A recent study published in the Journal of Medicinal Chemistry explored the ability of 2-{3-(dimethylamino)methylphenyl}ethane-1-thiol to inhibit the activity of certain metalloproteases, which are enzymes that play a crucial role in tissue remodeling and tumor progression. The results indicated that this compound exhibited potent inhibitory effects, suggesting its potential as a therapeutic agent for cancer treatment.

Beyond its direct biological activities, 2-{3-(dimethylamino)methylphenyl}ethane-1-thiol also serves as an important intermediate in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones, thereby expanding its utility in drug design and development. For example, researchers have used this compound as a building block to synthesize novel derivatives with enhanced pharmacological properties.

The synthesis of CAS No. 2228202-46-6 typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions, which are well-established methods in organic chemistry. Advances in catalytic techniques have further improved the efficiency and sustainability of these synthetic pathways.

In addition to its applications in medicinal chemistry, 2-{3-(dimethylamino)methylphenyl}ethane-1-thiol has also been explored for its potential use in materials science. The presence of both thiol and amino groups makes it suitable for forming self-assembled monolayers (SAMs) on gold surfaces, which have applications in nanotechnology and sensor development. These SAMs can be used to create highly sensitive detection platforms for various analytes, including biomolecules and environmental pollutants.

To fully realize the potential of CAS No. 2228202-46-6, ongoing research is focused on optimizing its chemical properties and evaluating its safety profile. Preclinical studies are essential to determine the pharmacokinetics, toxicity, and efficacy of this compound before it can be advanced to clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists are crucial for advancing this promising molecule from bench to bedside.

In conclusion, 2-{3-(dimethylamino)methylphenyl}ethane-1-thiol (CAS No. 2228202-46-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure endows it with diverse biological activities and synthetic versatility, making it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing medical treatments and technological innovations.